Cas no 74683-45-7 (ethane-1,2-diylbis(methylcarbamothioic chloride))

• Product Name: ethane-1,2-diylbis(methylcarbamothioic chloride)
• CAS No: 74683-45-7
• MF: C₆H₁₀Cl₂N₂S₂
• MW: 245.192996501923
• CID: 979836
• PubChem ID: 330319
• Update Time: 2025-04-19

ethane-1,2-diylbis(methylcarbamothioic chloride) Chemical and Physical Properties

Names and Identifiers

• ethane-1,2-diylbis(methylcarbamothioic chloride)
• N-[2-[carbonochloridothioyl(methyl)amino]ethyl]-N-methylcarbamothioyl chloride
• Ethane-1,2-diylbis(methylcarbamothioyl chloride)
• 74683-45-7
• NSC-318153
• N-[2-(carbonochloridothioyl-methylamino)ethyl]-N-methylcarbamothioyl chloride
• DTXSID50317559
• NSC318153

• Inchi： 1S/C6H10Cl2N2S2/c1-9(5(7)11)3-4-10(2)6(8)12/h3-4H2,1-2H3
• InChI Key： PMGWKVCIZBHFDE-UHFFFAOYSA-N
• SMILES： ClC(N(C)CCN(C(=S)Cl)C)=S

Computed Properties

• Exact Mass: 243.966
• Monoisotopic Mass: 243.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 571.7°C at 760 mmHg
• Flash Point: 299.6°C
• Refractive Index: 1.621
• PSA: 70.66000
• LogP: 1.89740